Cas no 917574-82-4 (2-Decanone, 4-methoxy-)

• Product Name: 2-Decanone, 4-methoxy-
• CAS No: 917574-82-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 785950
• PubChem ID: 58709428
• Update Time: 2025-04-19

2-Decanone, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Decanone, 4-methoxy-
• 4-methoxydecan-2-one
• 917574-82-4
• DTXSID80729722

• Inchi： 1S/C11H22O2/c1-4-5-6-7-8-11(13-3)9-10(2)12/h11H,4-9H2,1-3H3
• InChI Key： HZCIKOALAUBHFB-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)=O)CCCCCC

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų